5-(m-Tolyl)isoxazole
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Overview
Description
5-(m-Tolyl)isoxazole, also known as 5-MTI, is a heterocyclic compound that belongs to the isoxazole family. It is widely used in scientific research due to its unique chemical structure and biological properties.
Mechanism of Action
The mechanism of action of 5-(m-Tolyl)isoxazole is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins play a role in inflammation and pain, and inhibition of COX-2 can lead to reduced inflammation and pain.
Biochemical and Physiological Effects
5-(m-Tolyl)isoxazole has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, 5-(m-Tolyl)isoxazole has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(m-Tolyl)isoxazole in lab experiments is its unique chemical structure, which allows for the study of isoxazole derivatives in biological systems. Additionally, 5-(m-Tolyl)isoxazole has been shown to have various biological activities, making it a useful tool for studying the effects of isoxazole derivatives on biological processes. However, one limitation of using 5-(m-Tolyl)isoxazole is its limited solubility in water, which can make it challenging to use in some experiments.
Future Directions
There are several potential future directions for research on 5-(m-Tolyl)isoxazole. One area of interest is the development of novel 5-(m-Tolyl)isoxazole derivatives with improved solubility and/or biological activity. Additionally, further studies are needed to fully understand the mechanism of action of 5-(m-Tolyl)isoxazole and its potential as a treatment for various diseases. Finally, 5-(m-Tolyl)isoxazole may have potential as a tool for studying the role of isoxazole derivatives in biological systems, and further research in this area is warranted.
Conclusion
In conclusion, 5-(m-Tolyl)isoxazole is a heterocyclic compound that has been extensively used in scientific research due to its unique chemical structure and biological properties. It has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties, and may have potential as a treatment for various diseases. Additionally, 5-(m-Tolyl)isoxazole has been used as a tool to study the role of isoxazole derivatives in biological systems. While there are some limitations to using 5-(m-Tolyl)isoxazole in lab experiments, there are several potential future directions for research on this compound.
Scientific Research Applications
5-(m-Tolyl)isoxazole has been extensively used in scientific research due to its various biological activities. It has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. Additionally, 5-(m-Tolyl)isoxazole has been used as a tool to study the role of isoxazole derivatives in biological systems.
properties
CAS RN |
129747-41-7 |
---|---|
Product Name |
5-(m-Tolyl)isoxazole |
Molecular Formula |
C10H9NO |
Molecular Weight |
159.18 g/mol |
IUPAC Name |
5-(3-methylphenyl)-1,2-oxazole |
InChI |
InChI=1S/C10H9NO/c1-8-3-2-4-9(7-8)10-5-6-11-12-10/h2-7H,1H3 |
InChI Key |
NSVPDKKWSHIUQN-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)C2=CC=NO2 |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC=NO2 |
synonyms |
Isoxazole, 5-(3-methylphenyl)- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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